1-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,3,4-tetrahydroquinoline
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Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a 1,3,4-oxadiazole ring and a tetrahydroquinoline ring . The 1,3,4-oxadiazole ring is a five-membered aromatic heterocyclic compound . Tetrahydroquinoline is a saturated derivative of quinoline and is also a heterocyclic compound .
Synthesis Analysis
The synthesis of similar compounds often involves multi-step reactions. For example, the synthesis of a 1,3,4-oxadiazole derivative involved the use of zinc dust and ammonium chloride to reduce an aqueous-alcoholic solution .Molecular Structure Analysis
The molecular structure of similar compounds can be determined using techniques such as X-ray crystallography and nuclear magnetic resonance .Chemical Reactions Analysis
The chemical reactions involving similar compounds can be complex and varied. For instance, a study on a 1,3,4-oxadiazole derivative showed significant acetylcholinesterase inhibitory activity .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds can be determined using various analytical techniques. For instance, the molecular weight of a similar compound, 1,1’:3’,1’‘-Terphenyl, 4,4’‘-dimethyl-5’-(4-methylphenyl)-, was found to be 348.4795 .Scientific Research Applications
- Pyrazole derivatives, like the tetrahydroquinoline portion in this compound, exhibit anti-inflammatory, analgesic, vasodilator, and antidepressant properties. They are also explored for cancer treatment and cytoprotection .
- The compound’s structure suggests potential antitubercular activity. Researchers could investigate its effects against Mycobacterium tuberculosis (MTB) and Mycobacterium bovis (BCG) in vitro .
- Hydrazones, a class of compounds that includes this molecule, possess antimicrobial properties. Investigating its antibacterial, antifungal, and antiviral effects could be worthwhile .
Medicinal Chemistry and Drug Discovery
Antitubercular Activity
Antimicrobial Applications
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on similar compounds are vast and could include further investigation into their synthesis, properties, and potential applications. For example, 1,3,4-oxadiazole derivatives have been suggested as potential drug candidates for the treatment of Alzheimer’s disease .
properties
IUPAC Name |
2-(3,4-dihydro-2H-quinolin-1-ylmethyl)-5-(4-methylphenyl)-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O/c1-14-8-10-16(11-9-14)19-21-20-18(23-19)13-22-12-4-6-15-5-2-3-7-17(15)22/h2-3,5,7-11H,4,6,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDEPPCQGJUSMMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C(O2)CN3CCCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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